4,6-dimethyl-2-{4-[(2E)-3-(2-thienyl)prop-2-enoyl]piperazin-1-yl}-1,3-benzothiazole

• IUPAC Name: (E)-1-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C20H21N3OS2/c1-14-12-15(2)19-17(13-14)26-20(21-19)23-9-7-22(8-10-23)18(24)6-5-16-4-3-11-25-16/h3-6,11-13H,7-10H2,1-2H3/b6-5+
• InChI Key: GIHIEBQOAQHBCG-AATRIKPKSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N3CCN(CC3)C(=O)C=CC4=CC=CS4)C
• Isomeric SMILES: CC1=CC(=C2C(=C1)SC(=N2)N3CCN(CC3)C(=O)/C=C/C4=CC=CS4)C
• Molecular Formula: C20H21N3OS2
• Molecular Weight: 383.5 g/mol

Description

4,6-dimethyl-2-{4-[(2E)-3-(2-thienyl)prop-2-enoyl]piperazin-1-yl}-1,3-benzothiazole is a useful research compound. Its molecular formula is C20H21N3OS2 and its molecular weight is 383.53. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

• The study by Renzulli et al. (2011) highlighted the metabolism and pharmacokinetics of a structurally related compound, SB-649868, an orexin 1 and 2 receptor antagonist. It detailed the metabolic pathways, including oxidation and rearrangement processes, and the principal circulating components in plasma extracts. Such detailed metabolic profiling could provide insights into the metabolic behavior of similar complex molecules like 4,6-dimethyl-2-{4-[(2E)-3-(2-thienyl)prop-2-enoyl]piperazin-1-yl}-1,3-benzothiazole, especially in the context of drug development and therapeutic applications (Renzulli et al., 2011).

Antipsychotic Potential and Neuropharmacology

• Lombardo et al. (2009) investigated ST2472, a compound with a piperazinyl-benzothiazole structure, for its antipsychotic potential in the prepulse inhibition (PPI) test. The findings suggested antipsychotic activity and proposed ST2472 for future translational studies in humans. This indicates that similar structures may have potential neuropharmacological applications, including the modulation of sensory-motor gating processes (Lombardo, Stasi, & Borsini, 2009).